Cas no 557798-56-8 (methyl 2-bromo-2-(3,4-difluorophenyl)acetate)

• Product Name: methyl 2-bromo-2-(3,4-difluorophenyl)acetate
• CAS No: 557798-56-8
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 4655065
• PubChem ID: 21984958
• Update Time: 2025-05-21

methyl 2-bromo-2-(3,4-difluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-bromo-3,4-difluoro-, methyl ester
• methyl 2-bromo-2-(3,4-difluorophenyl)acetate

• Inchi： 1S/C9H7BrF2O2/c1-14-9(13)8(10)5-2-3-6(11)7(12)4-5/h2-4,8H,1H3
• InChI Key： UTXQGMIDBWDOCU-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(F)C=1)(Br)C(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on methyl 2-bromo-2-(3,4-difluorophenyl)acetate

Methyl 2-bromo-2-(3,4-difluorophenyl)acetate (CAS No. 557798-56-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-2-(3,4-difluorophenyl)acetate, identified by its CAS number 557798-56-8, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This organic ester serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways. Its unique structural features, including the presence of both bromine and fluorine substituents, make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The compound's molecular structure consists of a methyl ester group attached to a chiral center, which is further functionalized with a bromine atom and a 3,4-difluorophenyl moiety. This arrangement not only enhances its reactivity but also imparts specific electronic properties that are valuable in drug design. The bromine atom, for instance, can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecule. Meanwhile, the 3,4-difluorophenyl ring contributes to lipophilicity and metabolic stability, key factors in optimizing pharmacokinetic profiles.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their ability to improve drug efficacy and reduce susceptibility to metabolic degradation. Methyl 2-bromo-2-(3,4-difluorophenyl)acetate exemplifies this trend, as it has been widely employed in the synthesis of small-molecule inhibitors targeting various disease mechanisms. Notably, research has highlighted its utility in developing kinase inhibitors, which play a pivotal role in treating cancers and inflammatory disorders.

One of the most compelling applications of this compound is in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other neuroactive agents. The 3,4-difluorophenyl group is known to enhance binding affinity to serotonergic receptors, making it an ideal scaffold for designing potent antidepressants and anxiolytics. Furthermore, the bromine substituent allows for further derivatization via palladium-catalyzed reactions, enabling chemists to fine-tune pharmacological properties such as solubility and bioavailability.

The pharmaceutical industry has also leveraged methyl 2-bromo-2-(3,4-difluorophenyl)acetate in the development of anti-inflammatory drugs. Studies have demonstrated its role as a precursor in creating novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced gastrointestinal side effects. The combination of bromine and fluorine atoms facilitates the introduction of diverse functional groups that can modulate enzyme inhibition profiles, particularly targeting cyclooxygenase (COX) enzymes.

Advances in synthetic methodologies have further expanded the applications of this compound. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production processes, reducing reaction times and improving yields. These innovations are particularly valuable in industrial settings where scalability and cost-effectiveness are paramount.

The role of computational chemistry in optimizing derivatives of methyl 2-bromo-2-(3,4-difluorophenyl)acetate cannot be overstated. Molecular modeling studies have provided insights into how structural modifications influence biological activity. By predicting binding affinities andADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity), researchers can design more effective drug candidates with fewer failures during clinical trials.

In conclusion, methyl 2-bromo-2-(3,4-difluorophenyl)acetate (CAS No. 557798-56-8) is a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural attributes make it indispensable for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover new synthetic possibilities and applications, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.